Cas no 395099-34-0 (1H-Indazole, 5-nitro-3-(3-nitrophenyl)-)

1H-Indazole, 5-nitro-3-(3-nitrophenyl)- structure
395099-34-0 structure
Product Name:1H-Indazole, 5-nitro-3-(3-nitrophenyl)-
CAS No:395099-34-0
MF:C13H8N4O4
MW:284.227022171021
CID:1509059
Update Time:2024-08-24

1H-Indazole, 5-nitro-3-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole, 5-nitro-3-(3-nitrophenyl)-
    • Inchi: 1S/C13H8N4O4/c18-16(19)9-3-1-2-8(6-9)13-11-7-10(17(20)21)4-5-12(11)14-15-13/h1-7H,(H,14,15)
    • InChI Key: MISXVCOZZABSPW-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C([N+]([O-])=O)C=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=N1

Computed Properties

  • Exact Mass: 284.05464

Experimental Properties

  • Density: 1.544±0.06 g/cm3(Predicted)
  • Boiling Point: 566.0±40.0 °C(Predicted)
  • PSA: 114.96
  • pka: 10.53±0.40(Predicted)
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